Cas no 2227777-25-3 (rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine)

Technical Introduction: rac-(1R,2S)-2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropan-1-amine is a chiral cyclopropane derivative featuring a substituted pyrazole moiety. Its stereochemical complexity and functionalized structure make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropane ring confers rigidity, potentially enhancing binding affinity in target applications, while the pyrazole group offers versatility for further derivatization. The isopropyl substituent may influence lipophilicity and metabolic stability. This compound’s balanced steric and electronic properties render it suitable for exploratory research in drug discovery, particularly in the development of bioactive molecules requiring constrained geometries. Its synthetic utility lies in its potential as a building block for enantioselective transformations.
rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine structure
2227777-25-3 structure
Product Name:rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine
CAS No:2227777-25-3
MF:C11H19N3
MW:193.288662195206
CID:5890732
PubChem ID:165610647
Update Time:2025-06-25

rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine
    • rac-(1R,2S)-2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropan-1-amine
    • 2227777-25-3
    • EN300-1741548
    • Inchi: 1S/C11H19N3/c1-6(2)14-8(4)11(7(3)13-14)9-5-10(9)12/h6,9-10H,5,12H2,1-4H3/t9-,10-/m1/s1
    • InChI Key: QYZKFUMYSZTDMA-NXEZZACHSA-N
    • SMILES: N[C@@H]1C[C@H]1C1C(C)=NN(C(C)C)C=1C

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.8Ų

rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine Pricemore >>

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Additional information on rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2227777-25-3)

The compound rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2227777-25-3) is a chiral cyclopropane derivative with a pyrazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylamine core and 3,5-dimethyl-1-isopropylpyrazole substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its stereochemical complexity and functional group diversity.

In recent years, the demand for chiral amines like rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine has surged, driven by their utility in asymmetric synthesis and drug discovery. This compound's stereospecificity is a key focus, as enantiopure amines are critical for developing high-efficacy pharmaceuticals. The pyrazole ring, a common motif in agrochemicals, further enhances its relevance in crop protection research. Users searching for "chiral cyclopropane synthesis" or "pyrazole-based amine applications" will find this compound particularly intriguing.

The synthesis of rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine often involves stereocontrolled cyclopropanation followed by amine functionalization. Advanced techniques like enzymatic resolution or chiral chromatography may be employed to isolate its enantiomers. Its physicochemical properties, such as solubility and stability under physiological conditions, are frequently studied to assess its suitability for drug formulation. These aspects align with trending searches like "green chemistry in amine synthesis" and "computational modeling of chiral compounds."

From a commercial perspective, CAS No. 2227777-25-3 is often explored for patent landscapes and intellectual property analyses, as its structural novelty may offer competitive advantages. Regulatory compliance, including REACH and FDA guidelines, is another hot topic tied to this compound, especially for users investigating "preclinical safety of chiral amines." Its potential as a metabolite intermediate in drug metabolism studies further broadens its appeal.

In summary, rac-(1R,2S)-2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropan-1-amine represents a convergence of stereochemistry, medicinal chemistry, and material science. Its multifaceted applications—from catalysis to bioconjugation—ensure its continued relevance in scientific discourse. For those querying "emerging heterocyclic compounds 2024" or "amine derivatives in drug design," this compound offers a compelling case study.

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